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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodonolide is a naturally occurring clerodane diterpenoid isolated from the plant Dodonaea

viscosa, a species belonging to the Sapindaceae family. This plant has a history of use in

traditional medicine for treating a variety of ailments. Dodonolide, as a constituent of this plant,

is a subject of scientific interest for its potential biological activities. This technical guide

provides a comprehensive overview of the known physical and chemical properties of

Dodonolide, its isolation, and a summary of its reported biological screening.

Chemical and Physical Properties
Dodonolide is a diterpenoid, a class of organic compounds composed of four isoprene units.

Its chemical structure and properties have been determined through spectroscopic analysis.

The key physicochemical data for Dodonolide are summarized in the table below.
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Property Value Source

Molecular Formula C₂₀H₂₄O₃ [1]

Molecular Weight 312.41 g/mol [1]

IUPAC Name

(6R,7S,8E,10Z)-7-[2-(furan-3-

yl)ethyl]-6,7-dimethyl-3,4,5,6-

tetrahydrocyclodeca[c]furan-1-

one

[1]

Appearance Powder [1]

Purity
>97% (as commercially

available)
[1]

Experimental Protocols
Isolation of Dodonolide
The isolation of Dodonolide has been reported from the aerial parts of Dodonaea viscosa. A

general experimental workflow for the isolation of diterpenoids from this plant is as follows:

Aerial parts of Dodonaea viscosa Extraction with EtOAcSoaking Concentration under reduced pressure Column Chromatography (Silica Gel)Crude Extract Further purification steps (e.g., HPLC)Fractions containing diterpenoids Isolated Dodonolide

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Dodonolide.

The process begins with the extraction of the dried and powdered aerial parts of Dodonaea

viscosa with ethyl acetate (EtOAc). The resulting crude extract is then concentrated under

reduced pressure. The concentrated extract is subjected to column chromatography on silica

gel, which separates the components based on their polarity. Fractions containing compounds

with characteristics of diterpenoids are collected and may require further purification steps,

such as high-performance liquid chromatography (HPLC), to yield pure Dodonolide.[2][3]

Spectral Data
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The structure of Dodonolide was elucidated using spectroscopic methods, primarily Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

While the complete raw spectral data is found in the original research publication, the key

characteristics are as follows:

¹H and ¹³C NMR: The NMR spectra would reveal the number and types of protons and

carbons, respectively, in the molecule, allowing for the determination of the carbon skeleton

and the position of functional groups. The chemical shifts would be characteristic of a

clerodane diterpenoid structure containing a furan ring.

Mass Spectrometry: The mass spectrum would confirm the molecular weight of Dodonolide
to be 312.41, corresponding to the molecular formula C₂₀H₂₄O₃.[1] Fragmentation patterns in

the mass spectrum would provide further evidence for the proposed structure.

Biological Activity
To date, the biological activity of Dodonolide has been evaluated in a limited number of

studies.

Larvicidal Activity
In a study by Niu et al. (2010), Dodonolide was evaluated for its larvicidal activity against the

fourth-instar larvae of Aedes albopictus and Culex pipens quinquefasciatus. The study reported

that Dodonolide was inactive in this assay.[2][3]

Signaling Pathways and Mechanism of Action
Currently, there is no published research available on the specific mechanism of action of

Dodonolide or its effects on any signaling pathways. Further investigation is required to

understand the molecular targets and cellular effects of this natural product.

The following diagram illustrates the current gap in knowledge regarding the biological action of

Dodonolide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.bocsci.com/product/dodonolide-cas-349534-73-2-458299.html
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20390737/
https://nopr.niscpr.res.in/bitstream/123456789/10923/1/NPARR%201%284%29%20265-270.pdf.pdf
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.benchchem.com/product/b15592290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dodonolide

Biological System

Interaction

Cellular Response
(e.g., Cytotoxicity, Anti-inflammatory)

Signaling Pathway Modulation

Mechanism of Action

?

Click to download full resolution via product page

Figure 2: Unexplored mechanism of action of Dodonolide.

Conclusion
Dodonolide is a clerodane diterpenoid with a defined chemical structure that has been isolated

from Dodonaea viscosa. While its basic physicochemical properties are known, its biological

activity profile remains largely unexplored. The initial screening for larvicidal activity did not

show positive results, but this does not preclude other potential pharmacological effects. Future

research should focus on a broader range of biological assays to determine if Dodonolide
possesses any therapeutic potential. Elucidating its mechanism of action and its effects on
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cellular signaling pathways will be crucial steps in understanding the potential of this natural

product in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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